ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate

• Molecular Formula: C14H16BrNO3
• Molecular Weight: 326.19 g/mol
• IUPAC Name: ethyl 6-bromo-5-methoxy-1,2-dimethylindole-3-carboxylate
• InChI: InChI=1S/C14H16BrNO3/c1-5-19-14(17)13-8(2)16(3)11-7-10(15)12(18-4)6-9(11)13/h6-7H,5H2,1-4H3
• InChI Key: WITVCGMVZQKKIW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2=CC(=C(C=C21)OC)Br)C)C
• solubility: 0.7 [ug/mL]

Description

Ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate is a chemical compound that belongs to the class of indole derivatives. It is a synthetic compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate is not well understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival, such as topoisomerase II and Akt.
Biochemical and Physiological Effects:
Ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit angiogenesis. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential neuroprotective activity.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate in lab experiments is its potential as a selective and potent antiproliferative agent. However, one limitation is that its mechanism of action is not well understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate. One area of interest is its potential as a therapeutic agent for cancer and neurodegenerative diseases. Another area of interest is its mechanism of action, which could be further elucidated through biochemical and structural studies. Additionally, the synthesis of analogues of ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate could lead to the development of more potent and selective compounds.

Synthesis Methods

The synthesis of ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate involves the reaction of 6-bromoindole-3-carboxylic acid with ethyl diazoacetate in the presence of a copper catalyst. The reaction proceeds via a carbene intermediate, which undergoes a cyclopropanation reaction with the indole ring. The resulting product is then hydrolyzed to yield the final compound.

Scientific Research Applications

Ethyl 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carboxylate has been studied for its potential applications in scientific research. It has been shown to have antiproliferative activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. It has also been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and inflammation.